Cas no 2104043-71-0 (4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile)

• Product Name: 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile
• CAS No: 2104043-71-0
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 6231950
• PubChem ID: 165479279
• Update Time: 2025-10-17

4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile
• 2104043-71-0
• EN300-1112469

• Inchi： 1S/C10H16N4/c1-8-9(12)6-13-14(8)5-4-10(2,3)7-11/h6H,4-5,12H2,1-3H3
• InChI Key： QIQDKQAIXAQUTQ-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C=N1)N)CCC(C#N)(C)C

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.6Ų

Additional information on 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile

4-(4-Amino-5-Methyl-1H-Pyrazol-1-Yl)-2,2-Dimethylbutanenitrile: A Comprehensive Overview

The compound 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile, identified by the CAS number 2104043-71-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of organic compounds known as nitriles, which are characterized by the presence of a nitrile functional group (-CN). The molecule's structure is notable for its pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole-containing compounds in drug discovery and development. The pyrazole ring in this compound is substituted with an amino group (-NH₂) and a methyl group (-CH₃), which enhances its biological activity. The amino group is particularly significant as it can participate in hydrogen bonding, a key interaction in many biochemical processes. The methyl substitution further stabilizes the aromatic system of the pyrazole ring, making it more resistant to oxidation and other chemical reactions.

The nitrile group in this compound plays a dual role. On one hand, it acts as an electron-withdrawing group, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. On the other hand, nitriles are known for their ability to undergo various transformations, such as hydrolysis to carboxylic acids or reduction to amines, making this compound a versatile building block in organic synthesis.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with therapeutic properties. For instance, recent research has explored the use of pyrazole-containing nitriles in the development of anti-inflammatory and antitumor agents. The amino group on the pyrazole ring can serve as a site for further functionalization, allowing chemists to introduce additional substituents that enhance bioavailability or target specific biological pathways.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of the pyrazole ring and the nitrile group provides this molecule with unique electronic properties that make it suitable for use in organic electronics. For example, derivatives of this compound have been investigated as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light when subjected to an electric current.

The synthesis of 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile typically involves multi-step organic reactions. One common approach is the condensation of an appropriate aldehyde or ketone with an amine derivative to form the pyrazole ring. This is followed by nucleophilic substitution or addition reactions to introduce the nitrile group and other substituents. Recent advancements in catalytic methods have made these reactions more efficient and environmentally friendly.

From a structural standpoint, this compound exhibits interesting stereochemical properties due to the presence of multiple chiral centers. The dimethyl substitution on the butane chain creates steric hindrance, which can influence both the physical properties of the molecule and its interactions with biological systems. This stereochemistry is particularly important in drug design, where small differences in molecular structure can lead to significant changes in pharmacokinetics and efficacy.

In terms of physical properties, this compound has a melting point that falls within a range typical for organic nitriles. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase synthesis. However, its relatively high molecular weight contributes to lower solubility in water-based systems.

Recent studies have also explored the environmental fate and toxicity of this compound. While it has not been classified as hazardous under current regulations, its persistence in aquatic environments requires careful consideration during industrial use and disposal. Researchers are actively investigating methods to minimize environmental impact through green chemistry principles.

In conclusion, 4-(4-amino-5-methyl-1H-pyrazol-1-yl)-2,2-dimethylbutanenitrile is a multifaceted compound with diverse applications across various fields. Its unique combination of functional groups and structural features makes it an invaluable tool for chemists working on drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.